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Compound of Interest

Compound Name: 1,1-Dichlorocyclopentane

Cat. No.: B1615501

As professionals dedicated to advancing scientific discovery, our responsibility extends beyond
the bench to include the safe and environmentally conscious management of all laboratory
reagents. This guide provides a detailed protocol for the proper disposal of 1,1-
Dichlorocyclopentane, a halogenated organic compound. The procedures outlined herein are
grounded in established safety protocols for handling chlorinated hydrocarbons and are
designed to ensure the safety of laboratory personnel and compliance with environmental
regulations.

The core principle of chemical waste management is containment and proper classification.
Halogenated organic compounds like 1,1-Dichlorocyclopentane cannot be disposed of via
municipal waste streams or sanitary sewers.[1] Their chemical nature requires they be treated
as hazardous waste, necessitating collection by approved disposal companies.[1]

Understanding the Hazards: Why Proper Disposal is
Critical

1,1-Dichlorocyclopentane (CAS No. 31038-06-9) is a flammable liquid and shares properties
with other chlorinated hydrocarbons, which are recognized for their potential harm to human
health and the environment.[2][3] Inhalation of high concentrations of vapors from similar
compounds can lead to symptoms such as headache, dizziness, and nausea.[4]

The primary hazards associated with 1,1-Dichlorocyclopentane and other chlorinated
solvents include:
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» Toxicity: Chlorinated hydrocarbons can have detrimental effects on the human body,
potentially causing organ damage.[2]

e Environmental Persistence: These compounds do not readily degrade in the environment
and can pose a long-term risk to aquatic life and ecosystems.[5]

e Regulatory Scrutiny: The U.S. Environmental Protection Agency (EPA) classifies many spent
halogenated solvents as hazardous wastes under the Resource Conservation and Recovery
Act (RCRA), mandating strict disposal protocols.[6]

Chemical & Physical Properties Summary

For safe handling and disposal, it is essential to be aware of the key physical and chemical
properties of 1,1-Dichlorocyclopentane.

Property Value Source
CAS Number 31038-06-9 [7]
Molecular Formula C5H8CI2 [8]
Boiling Point 140-143 °C [3]
Density 1.1828 g/cm3 [3]
Flash Point 55.4 °C [8]
Flammability Flammable Liquid [419]

Pre-Disposal Safety and Personal Protective
Equipment (PPE)

Before handling 1,1-Dichlorocyclopentane for disposal, it is imperative to establish a safe
working environment and utilize the appropriate PPE.

Engineering Controls:

» Always handle 1,1-Dichlorocyclopentane inside a certified chemical fume hood to minimize
inhalation exposure.[2]
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e Ensure the work area is well-ventilated.[9]
« |dentify the locations of the nearest eyewash station, safety shower, and fire extinguisher.[2]
Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a full-face
shield.[9]

o Skin Protection: Chemical-resistant gloves are mandatory.[9] Given the nature of chlorinated
solvents, it is advisable to wear two layers of gloves.[2] A flame-resistant lab coat or
impervious clothing should also be worn.[9]

o Respiratory Protection: If there is a risk of exceeding exposure limits or if irritation is
experienced, a full-face respirator with appropriate cartridges should be used.[9]

Step-by-Step Disposal Protocol

The disposal of 1,1-Dichlorocyclopentane must be systematic to ensure safety and
compliance. This process involves waste collection, proper labeling, and storage pending
pickup by a certified hazardous waste handler.

Step 1: Waste Segregation and Collection

» Designate a Specific Waste Container: Use a dedicated, chemically compatible container for
halogenated organic waste. This container should be made of a material that will not
degrade upon contact with 1,1-Dichlorocyclopentane.

e Do Not Mix with Non-Halogenated Waste: It is crucial to segregate halogenated waste from
non-halogenated organic waste streams.[1] Co-mingling can complicate the disposal
process and increase costs.

e Aqueous Waste: Any aqueous solutions that have come into contact with 1,1-
Dichlorocyclopentane, such as from an extraction process, must also be treated as
hazardous waste containing chlorinated hydrocarbons.[1]

» Avoid Overfilling: Do not fill the waste container beyond 80% of its capacity to allow for vapor
expansion and prevent spills.
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Step 2: Labeling and Documentation

Proper labeling is a critical component of hazardous waste management.

o Attach a Hazardous Waste Tag: As soon as the first drop of waste is added to the container,
affix a "CHEMICAL/HAZARDOUS WASTE FOR DISPOSAL" tag.[2]

o Complete and Accurate Information: The label must clearly state:

The words "Hazardous Waste."

o

[¢]

The full chemical name: "1,1-Dichlorocyclopentane.”

[¢]

The specific hazards (e.g., Flammable, Toxic).

The accumulation start date.

[e]

o

The name of the principal investigator or research group.

Step 3: Storage

e Secure and Ventilated Area: Store the sealed waste container in a designated, well-
ventilated, and secure area away from general laboratory traffic.[10]

e Secondary Containment: Place the primary waste container inside a larger, chemically
resistant secondary container to contain any potential leaks.[2]

o Keep Away from Ignition Sources: Store the waste away from heat, sparks, open flames, and
any sources of ignition.[4]

Step 4: Arranging for Disposal

» Contact Environmental Health and Safety (EHS): When the waste container is nearly full, or
if it has been stored for a period approaching your institution's limit (often 90 days), contact
your institution's EHS department to arrange for a pickup.

o Professional Disposal: Only licensed hazardous waste disposal companies are permitted to
transport and dispose of this type of waste.[1]
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Emergency Procedures: Spills and Exposures
Accidents can happen, and being prepared is essential for a safe laboratory environment.
e Minor Spills: For small spills within a fume hood, use an absorbent material like sand,

diatomite, or a commercial spill kit to contain and collect the material.[11] The contaminated
absorbent material must then be disposed of as hazardous waste.

o Major Spills: In the event of a large spill, evacuate the area immediately and alert your
institution's emergency response team or EHS.[2]

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove all contaminated clothing.[9]

o Eye Contact: Flush eyes with water for at least 15 minutes, holding the eyelids open.[9] Seek
immediate medical attention.

« Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen
and seek medical attention.[9]

Waste Classification and Regulatory Context

The EPA regulates hazardous waste under RCRA, which includes specific codes for different
waste streams.[6] Spent halogenated solvents are typically categorized under the "F-listed
wastes" from non-specific sources.[12]

o FO0O1: This code applies to certain spent halogenated solvents used in degreasing.[13]
e FO002: This code is for other spent halogenated solvents.[14]

While 1,1-Dichlorocyclopentane is not explicitly named in these lists, as a chlorinated
hydrocarbon, it would likely fall under these classifications when disposed of as a spent
solvent.[12] Your institution's EHS department will be responsible for assigning the correct
waste code.

Logical Flow for Disposal Decision Making
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The following diagram illustrates the decision-making process for the proper disposal of 1,1-

Dichlorocyclopentane.
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Caption: Workflow for the safe disposal of 1,1-Dichlorocyclopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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